Cas no 59-58-5 (Prosultiamine)

Prosultiamine structure

Product Name:Prosultiamine

CAS No:59-58-5

MF:C₁₅H₂₄N₄O₂S₂

MW:356.506660461426

MDL:MFCD00023265

CID:33736

PubChem ID:3032279

Update Time:2025-04-18

Prosultiamine Chemical and Physical Properties

Names and Identifiers

- Prosultiamine
- Vitamin B1 propyl disulfide
- N-(4-Amino-2-methylpyrimidin-5-ylmethyl)-N-(4-hydroxy-1-methyl-2-propyldithiobut-1-enyl)formamide
- ALINAMIN
- Alinamine
- aliton
- arinamine
- nervilon
- neurvita
- nevriton
- nuvelbiv.c.a.
- thiamine propyldisulfide
- tiotiamina
- tipidi
- NCGC00167447-01
- N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(Z)-5-hydroxy-3-(propyldisulfanyl)pent-2-en-2-yl]formamide
- [[(2-Methyl-4-aminopyrimidine-5-yl)methyl][(Z)-1-methyl-2-(propyldithio)-4-hydroxy-1-butenyl]amino]formaldehyde
- Prosultiamina [INN-Spanish]
- Prosultiamine (JAN/INN)
- LS-69420
- AKOS040744717
- 59-58-5
- Thiamine propyl disulfide
- SCHEMBL19533173
- Prosultiamine [INN:DCF:JAN]
- Prosultiamin
- UDCIYVVYDCXLSX-KAMYIIQDSA-N
- Jubedel
- Tiovit-B(sub 1)
- 2-(2-methyl-4-aminopyrimidin-5-yl)methylformamido-5-hydroxy-2-penten-3-yl propyl disulfide
- MFCD00023265
- AKOS037643219
- Taketron
- Prosultiamine [DCF:INN:JAN]
- Thiamine propyl disulphide
- AS-11046
- Binova
- C15-H24-N4-O2-S2
- Thiobeta
- CHEMBL1442890
- N-[(4-Amino-2-methyl-5-pyrimidyl)-methyl]-N-[4-hydroxy-1-methyl-2-(propyldithio)-1-butenyl]formamide
- NSC 23893
- C15H24N4O2S2
- Prosultiaminum [INN-Latin]
- Alinamin (TN)
- D03286
- Nuvelbi V.C.A
- EINECS 200-436-3
- Vitamin B(sub 1) propyl disulfide
- SBI-0654167.0001
- MDL： MFCD00023265
- Inchi： 1S/C15H24N4O2S2/c1-4-7-22-23-14(5-6-20)11(2)19(10-21)9-13-8-17-12(3)18-15(13)16/h8,10,20H,4-7,9H2,1-3H3,(H2,16,17,18)/b14-11-
- InChI Key： UDCIYVVYDCXLSX-KAMYIIQDSA-N
- SMILES： S(/C(/CCO)=C(/C)\N(C=O)CC1=CN=C(C)N=C1N)SCCC

Computed Properties

Exact Mass: 356.13400
Monoisotopic Mass: 356.13406837g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 9
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 143Å²

Experimental Properties

Color/Form: No date available
Density: 1.2212 (rough estimate)
Melting Point: 160-162°C
Boiling Point: 593.7±50.0 °C at 760 mmHg
Flash Point: 312.9±30.1 °C
Refractive Index: 1.6200 (estimate)
PSA: 142.94000
LogP: 3.94800
Vapor Pressure: 0.0±1.8 mmHg at 25°C

Prosultiamine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39
Storage Condition：Store at room temperature
Risk Phrases：R20/21/22

Prosultiamine Pricemore >>

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TRC	P839343-500mg	Prosultiamine	59-58-5		500mg	$ 65.00	2022-06-03
TRC	P839343-2.5g	Prosultiamine	59-58-5		2.5g	$ 95.00	2022-06-03
Chemenu	CM166631-100g	(E)-N-((4-amino-2-methylpyrimidin-5-yl)methyl)-N-(5-hydroxy-3-(propyldisulfanyl)pent-2-en-2-yl)formamide	59-58-5	95%	100g	$614	2021-08-05
Chemenu	CM166631-100g	(E)-N-((4-amino-2-methylpyrimidin-5-yl)methyl)-N-(5-hydroxy-3-(propyldisulfanyl)pent-2-en-2-yl)formamide	59-58-5	95%	100g	$696	2023-02-17
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eNovation Chemicals LLC	Y1232639-1g	Formamide,N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-(propyldithio)-1-butenyl]-	59-58-5	98%(HPLC)	1g	$135	2024-06-06